Cas no 35839-52-2 ((Methanesulfonyl-phenethyl-amino)-acetic acid)

• Product Name: (Methanesulfonyl-phenethyl-amino)-acetic acid
• CAS No: 35839-52-2
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD04218385
• CID: 1070355
• PubChem ID: 977225
• Update Time: 2025-04-23

(Methanesulfonyl-phenethyl-amino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (Methanesulfonyl-phenethyl-amino)-acetic acid
• 2-(N-PHENETHYLMETHYLSULFONAMIDO)ACETIC ACID
• AC1LJO5I
• CBKinase1_005528
• CBKinase1_017928
• CTK7J4769
• N-(methylsulfonyl)-N-(2-phenylethyl)glycine
• N-Mesyl-N-(2-phenethyl)-glycin
• STK514450
• SureCN2569807
• AKOS000112151
• AS-45483
• A924045
• 35839-52-2
• DB-096620
• AR2942
• [N-(2-phenylethyl)methanesulfonamido]acetic acid
• HMS1692F16
• 2-[methylsulfonyl(2-phenylethyl)amino]acetic acid
• SCHEMBL2569807
• MFCD04218385
• 2-[N-(2-phenylethyl)methanesulfonamido]acetic acid
• (methanesulfonyl-phenethyl-amino)-acetic acid, AldrichCPR
• Z56983911
• BRD-K80400800-001-02-8
• CS-0172662
• DTXSID30359639
• N-(Methylsulfonyl)-N-phenethylglycine

• MDL： MFCD04218385
• Inchi： 1S/C11H15NO4S/c1-17(15,16)12(9-11(13)14)8-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,13,14)
• InChI Key： QQTJBZYKDDCHIV-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)O)CCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid

(Methanesulfonyl-phenethyl-amino)-acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (Methanesulfonyl-phenethyl-amino)-acetic acid

Methanesulfonyl-phenethyl-amino)-acetic acid (CAS No. 35839-52-2): A Comprehensive Overview in Modern Chemical Biology

Methanesulfonyl-phenethyl-amino)-acetic acid, identified by its CAS number 35839-52-2, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural motifs, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both a methanesulfonyl group and a phenethyl-amino moiety makes it a versatile scaffold for designing novel bioactive entities.

The< strong>Methanesulfonyl-phenethyl-amino)-acetic acid structure is composed of an acetic acid backbone, which is a common pharmacophore in many bioactive molecules. The methanesulfonyl group, known for its ability to enhance molecular interactions with biological targets, contributes to the compound's binding affinity and specificity. Meanwhile, the phenethyl-amino part introduces a secondary amine functionality, which is often involved in hydrogen bonding and salt formation, further modulating the compound's pharmacokinetic properties.

Recent advancements in chemical biology have highlighted the importance of such multifunctional scaffolds in the development of next-generation therapeutics. The< strong>Methanesulfonyl-phenethyl-amino)-acetic acid molecule has been explored in various contexts, including its role as an intermediate in synthesizing more complex pharmacological agents. Its structural features make it an attractive candidate for further derivatization, allowing researchers to fine-tune its biological activity and optimize its pharmacological profile.

In the context of drug discovery, the< strong>Methanesulfonyl-phenethyl-amino)-acetic acid scaffold has been investigated for its potential in modulating key biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and neurological conditions. The methanesulfonyl group, in particular, has been shown to enhance binding interactions with target proteins, thereby increasing the efficacy of potential drug candidates.

The< strong>Methanesulfonyl-phenethyl-amino)-acetic acid molecule also holds promise in the field of medicinal chemistry due to its ability to serve as a precursor for more complex structures. Researchers have utilized this compound to develop novel analogs with enhanced solubility, bioavailability, and target specificity. The acetic acid moiety, for example, can be easily modified to introduce additional functional groups or side chains, allowing for the creation of diverse chemical libraries for high-throughput screening.

One of the most compelling aspects of< strong>Methanesulfonyl-phenethyl-amino)-acetic acid is its versatility in synthetic chemistry. The compound's reactivity allows for a wide range of chemical transformations, making it a valuable building block for constructing complex molecular architectures. This flexibility has enabled the synthesis of various derivatives that exhibit unique biological activities and therapeutic potential. Such derivatives have been explored in preclinical studies as candidates for treating a variety of diseases.

The< strong>Methanesulfonyl-phenethyl-amino)-acetic acid scaffold has also been examined in the context of targeted drug delivery systems. By incorporating this molecule into polymeric or lipid-based nanoparticles, researchers have developed innovative formulations that enhance drug delivery efficiency and reduce off-target effects. These advancements highlight the compound's potential not only as a therapeutic agent but also as a critical component in drug delivery technologies.

In conclusion, Methanesulfonyl-phenethyl-amino)-acetic acid (CAS No. 35839-52-2) represents a significant compound in modern chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and therapeutic development. As ongoing research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in shaping the future of medicine.